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Extensive investigation into the scientific literature reveals that the compound T-448, also
known as EOS-448 or GSK4428859A, is an antagonistic anti-TIGIT human immunoglobulin G1
(hlgG1) antibody. Its primary application is in the field of immuno-oncology, where it is being
studied for its potential to enhance the anti-tumor immune response. There is currently no
scientific evidence to support the use of T-448 for studying learning and memory in mice.

T-448 functions as an immune checkpoint inhibitor.[1][2] TIGIT (T cell immunoglobulin and ITIM
domain) is a receptor expressed on various immune cells, including T cells and Natural Killer
(NK) cells.[1][2][3] By binding to TIGIT, T-448 blocks its interaction with its ligands, which in turn
helps to restore and enhance the activity of T cells against cancer cells.[1][2]

The mechanism of action of T-448 is multifaceted, involving:

 Activation of effector T cells: By blocking the inhibitory TIGIT pathway, T-448 promotes the
activation and function of T cells that can directly attack tumor cells.[4][5]

o Depletion of regulatory T cells (Tregs): T-448 has been shown to preferentially deplete Tregs,
which are immunosuppressive cells that can hinder the anti-tumor immune response.[1][3][4]

[5]
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» Modulation of antigen-presenting cells (APCs): The Fc domain of the T-448 antibody can
engage with Fc gamma receptors (FcyR) on APCs, leading to their activation.[1][4]

Preclinical studies in murine models have demonstrated the potent anti-tumor activity of T-448,
particularly when used in combination with other checkpoint inhibitors like anti-PD-1 antibodies.
[1][4] These studies have focused on its effects on tumor growth, immune cell infiltration into
the tumor microenvironment, and overall survival.

Given that the established role of T-448 is in cancer immunotherapy, it is not a suitable tool for
investigating learning and memory. Therefore, detailed application notes and protocols for its
use in neuroscience research cannot be provided. Researchers, scientists, and drug
development professionals interested in studying learning and memory in mice should consider
compounds and methodologies that have been validated for this purpose in the scientific
literature.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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